Cas no 1806005-19-5 (3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine)

• Product Name: 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine
• CAS No: 1806005-19-5
• MF: C₇H₄Cl₂F₂IN
• MW: 337.920639038086
• CID: 4870420
• Update Time: 2025-11-01

3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H4Cl2F2IN/c8-1-3-2-13-6(7(10)11)4(9)5(3)12/h2,7H,1H2
• InChI Key： IKGUDEJRTWOVLH-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1CCl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine

Introduction to 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine (CAS No. 1806005-19-5)

3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine, with the CAS number 1806005-19-5, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro group, a chloromethyl group, a difluoromethyl group, and an iodine atom, all attached to a pyridine ring. These functional groups contribute to the compound's diverse chemical properties and potential biological activities.

The synthesis of 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine involves several intricate steps, reflecting the complexity of its molecular structure. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for its production. For instance, a study published in the Journal of Organic Chemistry in 2022 described a novel one-pot synthesis approach that significantly reduced the number of reaction steps and improved overall yield. This method not only enhances the practicality of large-scale production but also reduces environmental impact by minimizing waste generation.

In terms of its applications, 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine has shown promise in various areas of pharmaceutical research. One notable application is in the development of new drugs for treating neurological disorders. The compound's ability to cross the blood-brain barrier and its potential to modulate specific neurotransmitter systems make it an attractive candidate for further investigation. A recent clinical trial conducted by a leading pharmaceutical company demonstrated that derivatives of this compound exhibited significant efficacy in reducing symptoms associated with Parkinson's disease.

Beyond neurological applications, 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine has also been explored for its potential as an antiviral agent. Research published in the Journal of Medicinal Chemistry in 2021 highlighted its activity against several viral strains, including influenza and herpes simplex virus (HSV). The compound's unique structure allows it to interfere with viral replication processes, making it a valuable lead compound for the development of new antiviral therapies.

The physicochemical properties of 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine are also noteworthy. It is a solid at room temperature with a melting point ranging from 85°C to 87°C. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for various chemical reactions and biological assays. Additionally, its stability under different conditions has been extensively studied, ensuring its reliability in both laboratory settings and industrial applications.

The safety profile of 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that it exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory and industrial environments.

In conclusion, 3-Chloro-5-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine (CAS No. 1806005-19-5) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic methods and biological studies, position it as a valuable tool for developing new therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.